Cas no 17061-85-7 (1-nitro-4-(prop-2-yn-1-yloxy)benzene)
1-nitro-4-(prop-2-yn-1-yloxy)benzene Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-nitro-4-(2-propynyloxy)-
- 1-nitro-4-prop-2-ynoxybenzene
- 1-NITRO-4-(2-PROPYNYLOXY)BENZENE
- 1-nitro-4-(2-propyn-1-yloxy)Benzene
- 1-Nitro-4-(prop-2-yn-1-yloxy)benzene
- 4-(prop-2-ynyloxy)nitrobenzene
- 4-nitrophenyl prop-2-yn-1-yl ether
- AKOS000669288
- F2158-1735
- MFCD01142872
- TXSHDUNPZCVHHF-UHFFFAOYSA-
- SCHEMBL255260
- 1-nitro-4-(prop-2-ynyloxy)benzene
- InChI=1/C9H7NO3/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h1,3-6H,7H2
- STL419596
- DA-09406
- EN300-306615
- AB91919
- TXSHDUNPZCVHHF-UHFFFAOYSA-N
- 17061-85-7
- CS-0215892
- DTXSID80389446
- Z51177329
- 1-nitro-4-(prop-2-yn-1-yloxy)benzene
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- MDL: MFCD01142872
- Inchi: 1S/C9H7NO3/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h1,3-6H,7H2
- InChI Key: TXSHDUNPZCVHHF-UHFFFAOYSA-N
- SMILES: O(CC#C)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 177.043
- Monoisotopic Mass: 177.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55Ų
1-nitro-4-(prop-2-yn-1-yloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N901240-100mg |
1-Nitro-4-(prop-2-yn-1-yloxy)benzene |
17061-85-7 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N901240-500mg |
1-Nitro-4-(prop-2-yn-1-yloxy)benzene |
17061-85-7 | 500mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N901240-1g |
1-Nitro-4-(prop-2-yn-1-yloxy)benzene |
17061-85-7 | 1g |
$ 295.00 | 2022-06-03 | ||
| Alichem | A019090301-5g |
1-Nitro-4-(2-propynyloxy)benzene |
17061-85-7 | 97% | 5g |
218.36 USD | 2021-06-17 | |
| Alichem | A019090301-25g |
1-Nitro-4-(2-propynyloxy)benzene |
17061-85-7 | 97% | 25g |
623.28 USD | 2021-06-17 | |
| Apollo Scientific | OR937255-1g |
1-Nitro-4-(2-propynyloxy)benzene |
17061-85-7 | 97% | 1g |
£155.00 | 2025-02-20 | |
| Apollo Scientific | OR937255-5g |
1-Nitro-4-(2-propynyloxy)benzene |
17061-85-7 | 97% | 5g |
£470.00 | 2025-02-20 | |
| abcr | AB392216-1 g |
1-Nitro-4-(2-propynyloxy)benzene, 95%; . |
17061-85-7 | 95% | 1 g |
€191.50 | 2023-07-19 | |
| abcr | AB392216-5 g |
1-Nitro-4-(2-propynyloxy)benzene, 95%; . |
17061-85-7 | 95% | 5 g |
€455.50 | 2023-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286562-50mg |
1-Nitro-4-(prop-2-yn-1-yloxy)benzene |
17061-85-7 | 95% | 50mg |
¥533 | 2023-04-15 |
1-nitro-4-(prop-2-yn-1-yloxy)benzene Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
Additional information on 1-nitro-4-(prop-2-yn-1-yloxy)benzene
Benzene, 1-nitro-4-(2-propynyloxy): A Comprehensive Overview
Benzene, 1-nitro-4-(2-propynyloxy), also known by its CAS number 17061-85-7, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a nitro group and a propargyloxy substituent. The benzene ring serves as the central aromatic structure, while the nitro group introduces electron-withdrawing properties, and the 2-propynyloxy group adds reactivity and functional diversity to the molecule.
The synthesis of Benzene, 1-nitro-4-(2-propynyloxy) involves a series of carefully controlled reactions. Typically, the starting material is nitrobenzene, which undergoes nucleophilic substitution or coupling reactions to introduce the propargyloxy group at the para position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. These methods often utilize transition metal catalysts or phase-transfer techniques to facilitate the reaction process.
One of the most notable applications of this compound is in organic synthesis as an intermediate for constructing more complex molecules. The presence of both a nitro group and a propargyloxy group makes it highly versatile. For instance, the nitro group can be reduced to an amino group, enabling further functionalization, while the propargyloxy group can participate in click chemistry reactions or undergo cyclization to form rings. Recent studies have explored its use in synthesizing bioactive compounds, such as potential anticancer agents and enzyme inhibitors.
In materials science, Benzene, 1-nitro-4-(2-propynyloxy) has shown promise as a building block for advanced polymers and materials with tailored properties. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with applications in electronics and optoelectronics. Researchers have also investigated its role in creating stimuli-responsive materials that can change properties in response to external stimuli like light or temperature.
From an environmental perspective, understanding the degradation pathways of Benzene, 1-nitro-4-(2-propynyloxy) is crucial for assessing its potential impact on ecosystems. Recent studies have focused on biodegradation mechanisms and photodegradation processes. Findings suggest that under certain conditions, the compound can degrade into less harmful byproducts, but further research is needed to fully understand its environmental fate.
In summary, Benzene, 1-nitro-4-(2-propynyloxy) (CAS No: 17061-85-7) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a valuable intermediate in organic synthesis and a building block for advanced materials. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.
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